Cas no 2228268-26-4 (2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}morpholine)

2-{4-Chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine is a heterocyclic compound featuring a chloro-substituted pyrrolopyrimidine core linked to a morpholine moiety. This structure imparts significant versatility in medicinal and synthetic chemistry, particularly as a key intermediate in the development of kinase inhibitors and other biologically active molecules. The chloro group enhances reactivity for further functionalization, while the morpholine ring contributes to improved solubility and pharmacokinetic properties. Its rigid scaffold offers selectivity in binding interactions, making it valuable for targeted drug discovery. The compound’s stability and synthetic accessibility further support its utility in high-throughput screening and structure-activity relationship studies.

2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}morpholine structure

2228268-26-4 structure

Product Name:2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}morpholine

CAS No:2228268-26-4

MF:C₁₀H₁₁ClN₄O

MW:238.673540353775

CID:6023940

PubChem ID:165802072

Update Time:2025-06-09

2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}morpholine Chemical and Physical Properties

Names and Identifiers

- 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}morpholine
- EN300-1992477
- 2228268-26-4
- 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine
- Inchi： 1S/C10H11ClN4O/c11-9-8-6(7-4-12-1-2-16-7)3-13-10(8)15-5-14-9/h3,5,7,12H,1-2,4H2,(H,13,14,15)
- InChI Key： QMASRZRMHPHEEN-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)NC=C2C1CNCCO1

Computed Properties

Exact Mass: 238.0621387g/mol
Monoisotopic Mass: 238.0621387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 62.8Å²

2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1992477-0.05g	2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine	2228268-26-4	0.05g	$1417.0	2023-09-16
Enamine	EN300-1992477-0.1g	2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine	2228268-26-4	0.1g	$1484.0	2023-09-16
Enamine	EN300-1992477-0.25g	2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine	2228268-26-4	0.25g	$1551.0	2023-09-16
Enamine	EN300-1992477-0.5g	2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine	2228268-26-4	0.5g	$1619.0	2023-09-16
Enamine	EN300-1992477-1.0g	2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine	2228268-26-4	1g	$1686.0	2023-05-31
Enamine	EN300-1992477-2.5g	2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine	2228268-26-4	2.5g	$3304.0	2023-09-16
Enamine	EN300-1992477-5.0g	2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine	2228268-26-4	5g	$4890.0	2023-05-31
Enamine	EN300-1992477-10.0g	2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine	2228268-26-4	10g	$7250.0	2023-05-31
Enamine	EN300-1992477-1g	2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine	2228268-26-4	1g	$1686.0	2023-09-16
Enamine	EN300-1992477-5g	2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine	2228268-26-4	5g	$4890.0	2023-09-16

2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}morpholine Related Literature

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Additional information on 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}morpholine

Comprehensive Overview of 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine (CAS No. 2228268-26-4): Properties, Applications, and Research Insights

The compound 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine (CAS No. 2228268-26-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrrolopyrimidine derivative, characterized by a morpholine substituent, exhibits versatile reactivity, making it a valuable intermediate in drug discovery and material science. Its molecular formula, C₁₀H₁₁ClN₄O, reflects a balanced hydrophobicity and polarity, which is critical for bioavailability in biological systems.

Recent studies highlight the growing demand for pyrrolopyrimidine-based compounds in targeting kinase inhibitors, a hot topic in oncology research. The 4-chloro moiety in this compound enhances its electrophilic properties, enabling efficient cross-coupling reactions—a key focus area for researchers exploring Suzuki-Miyaura and Buchwald-Hartwig reactions. Such reactions are pivotal in constructing complex molecules for cancer therapeutics and neurodegenerative disease drug candidates, aligning with trending searches like "kinase inhibitor synthesis" and "small molecule drug design."

From a synthetic chemistry perspective, CAS No. 2228268-26-4 serves as a scaffold for derivatization. Its morpholine ring contributes to improved solubility and metabolic stability, addressing common challenges in medicinal chemistry optimization. Computational studies, including molecular docking and QSAR modeling, frequently cite similar structures to predict binding affinities for targets like EGFR or PI3K—terms highly searched in AI-driven drug discovery platforms.

Environmental and regulatory considerations are also paramount. The compound's chloro-substituted pyrrolopyrimidine core necessitates careful handling under green chemistry principles, resonating with queries like "sustainable synthesis of heterocycles." Researchers emphasize solvent-free protocols or biocatalytic methods to minimize waste, reflecting broader industry shifts toward green pharmaceuticals.

In agrochemical applications, derivatives of 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}morpholine show promise as plant growth regulators. Its ability to modulate enzymatic pathways in crops aligns with searches for "next-gen agrochemicals" and "climate-resilient farming solutions." Patent analyses reveal its use in formulations targeting abiotic stress tolerance, a pressing concern amid global climate change debates.

Analytical characterization of this compound involves advanced techniques such as LC-MS and NMR spectroscopy, frequently discussed in forums on "compound purity verification." Its HPLC retention time and fragmentation patterns are well-documented, aiding quality control in industrial-scale production. These details cater to professionals searching for "benchmarking analytical methods for heterocycles."

Future directions for CAS No. 2228268-26-4 include exploring its role in photopharmacology—a niche yet rapidly growing field combining light-responsive moieties with bioactive molecules. Such innovations respond to queries like "light-activated drugs" and "precision medicine tools," underscoring the compound's potential beyond traditional applications.